Cas no 10277-80-2 (1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-)

1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- structure
10277-80-2 structure
Product Name:1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-
CAS No:10277-80-2
MF:C11H15N
MW:161.243502855301
CID:1136499
PubChem ID:12644083
Update Time:2025-04-20

1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-
    • (1S)-N,N-dimethyl-2,3-dihydro-1H-inden-1-amine
    • 10277-80-2
    • SCHEMBL16356395
    • DTXSID40505488
    • 1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- (9CI)
    • Inchi: 1S/C11H15N/c1-12(2)11-8-7-9-5-3-4-6-10(9)11/h3-6,11H,7-8H2,1-2H3/t11-/m0/s1
    • InChI Key: AYHQTEFLQACZEI-NSHDSACASA-N
    • SMILES: N(C)(C)[C@@H]1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
  • LogP: 2.23550
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